Cas no 2679823-45-9 (rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid)

• Product Name: rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid
• CAS No: 2679823-45-9
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 5643886
• PubChem ID: 165915423
• Update Time: 2025-05-21

rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280521
• rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro[2.3]hexane-4-carboxylic acid
• 2679823-45-9
• rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid

• Inchi： 1S/C8H6F5NO3/c9-7(10)1-6(7)2-14(3(6)4(15)16)5(17)8(11,12)13/h3H,1-2H2,(H,15,16)/t3-,6+/m0/s1
• InChI Key： BJFUAWWLZFOESH-BBIVZNJYSA-N
• SMILES： FC1(C[C@@]21CN(C(C(F)(F)F)=O)[C@H]2C(=O)O)F

Computed Properties

• Exact Mass: 259.02678386g/mol
• Monoisotopic Mass: 259.02678386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid

Research Briefing on rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid (CAS: 2679823-45-9)

The compound rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid (CAS: 2679823-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a key intermediate in the synthesis of novel spirocyclic compounds, which are increasingly recognized for their pharmacological properties. The presence of multiple fluorine atoms and the spirocyclic scaffold contribute to its metabolic stability and binding affinity, making it a promising candidate for further development. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, to optimize the yield and enantiomeric purity of this compound.

In vitro and in vivo studies have demonstrated that rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid exhibits inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate its potential as a modulator of pro-inflammatory cytokines, suggesting applications in autoimmune diseases. Additionally, its pharmacokinetic profile, characterized by high oral bioavailability and low toxicity, further supports its therapeutic potential.

Ongoing research is exploring the compound's utility in targeted drug delivery systems, leveraging its spirocyclic structure to enhance drug stability and tissue penetration. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop derivatives with improved efficacy and selectivity. These efforts are documented in recent patent filings and preclinical studies, underscoring the compound's commercial and scientific value.

In conclusion, rac-(3R,4R)-1,1-difluoro-5-(2,2,2-trifluoroacetyl)-5-azaspiro2.3hexane-4-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique chemical properties and demonstrated biological activities position it as a focal point for future drug development initiatives. Continued research is expected to uncover additional therapeutic applications and optimize its synthetic pathways for large-scale production.